6-Amino-4-cyclohexyl-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Description
6-Amino-4-cyclohexyl-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C16H22N4O and its molecular weight is 286.379. The purity is usually 95%.
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Scientific Research Applications
Catalytic Synthesis Methods
One of the primary applications of this compound is in the field of green chemistry, where it is synthesized using environmentally friendly methods. Kiyani and Bamdad (2018) described the use of sodium ascorbate as a safe and effective catalyst for synthesizing densely functionalized pyrazoles, including 6-amino-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles, in good to high yields through eco-friendly multicomponent cyclocondensations. This method emphasizes minimizing waste and avoiding hazardous solvents, underlining the importance of sustainable chemical synthesis processes (Kiyani & Bamdad, 2018).
Corrosion Inhibition
Another significant application area is corrosion inhibition. Yadav et al. (2016) investigated pyranopyrazole derivatives as inhibitors for mild steel corrosion in HCl solution. Their findings suggest these compounds, closely related to the query compound, exhibit high corrosion inhibition efficiency, highlighting their potential utility in protecting industrial materials (Yadav et al., 2016).
Antimicrobial and Anticancer Applications
Research by Hafez et al. (2015) explored the antimicrobial activity of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives. Their study showed significant antibacterial properties, suggesting these compounds' efficacy in addressing microbial resistance (Hafez et al., 2015). Furthermore, Nimbalkar et al. (2017) synthesized a series of dihydropyrano[2,3-c]pyrazole-5-carbonitriles with potential anticancer activities. Selected derivatives demonstrated promising in vitro activity against human cancer cell lines, underlining the therapeutic potential of these compounds in cancer treatment (Nimbalkar et al., 2017).
Properties
IUPAC Name |
6-amino-4-cyclohexyl-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O/c1-2-6-12-14-13(10-7-4-3-5-8-10)11(9-17)15(18)21-16(14)20-19-12/h10,13H,2-8,18H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJHIENGXIOZVPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C2C(C(=C(OC2=NN1)N)C#N)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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